Cas no 68498-25-9 (N6-Etheno 2'-deoxyadenosine)

• Product Name: N6-Etheno 2'-deoxyadenosine
• CAS No: 68498-25-9
• MF: C₁₂H₁₃N₅O₃
• MW: 275.263321638107
• MDL: MFCD00056769
• CID: 505726
• Update Time: 2025-08-03

N6-Etheno 2'-deoxyadenosine Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[2,1-i]purine,3-(2-deoxy-b-D-erythro-pentofuranosyl)-
• Etheno-2’-deoxy-β-D-adenosine
• ETHENO-2’-DEOXY-?-D-ADENOSINE
• Etheno-2'-deoxy-β-D-adenosine
• N6-Etheno-2'-deoxyadenosine
• 1,N6-Etheno-2'-deoxyadenosine
• 1,N6-ETHENO-2'-DEOXY-ADENOSINE
• N6-Etheno 2'-deoxyadenosine

• MDL： MFCD00056769
• Inchi： 1S/C12H13N5O3/c18-4-8-7(19)3-9(20-8)17-6-14-10-11-13-1-2-16(11)5-15-12(10)17/h1-2,5-9,18-19H,3-4H2/t7-,8+,9+/m0/s1
• InChI Key： XQQIMTUYVDUWKJ-DJLDLDEBSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C3=NC=CN3C=NC1=2)O

Computed Properties

• Exact Mass: 275.10200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 97.70000
• LogP: -0.28030

N6-Etheno 2'-deoxyadenosine Security Information

• WGK Germany：3
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on N6-Etheno 2'-deoxyadenosine

Comprehensive Overview of N6-Etheno 2'-deoxyadenosine (CAS No. 68498-25-9): Structure, Applications, and Research Insights

N6-Etheno 2'-deoxyadenosine (CAS No. 68498-25-9) is a chemically modified nucleoside that has garnered significant attention in biochemical and pharmaceutical research. This compound, derived from 2'-deoxyadenosine, features an etheno bridge at the N6 position, which alters its reactivity and binding properties. Researchers are particularly interested in its role as a biomarker for DNA damage and its potential applications in cancer research, epigenetics, and drug development. The unique structure of N6-Etheno 2'-deoxyadenosine makes it a valuable tool for studying nucleic acid interactions and oxidative stress responses.

The growing interest in DNA adducts and their implications in genomic stability has propelled N6-Etheno 2'-deoxyadenosine into the spotlight. Scientists frequently search for terms like "N6-Etheno adduct formation", "role in mutagenesis", and "detection methods" to understand its biological significance. Advanced techniques such as LC-MS/MS and immunoassays are commonly employed to quantify this adduct in biological samples, reflecting its relevance in biomarker discovery and toxicology studies.

In the context of personalized medicine, N6-Etheno 2'-deoxyadenosine is being explored for its potential to monitor environmental carcinogen exposure. Searches for "DNA damage biomarkers" and "oxidative stress indicators" often lead to discussions about this compound. Its ability to form stable adducts with DNA makes it a critical subject in studies related to aging, chronic inflammation, and lifestyle diseases. Furthermore, its synthetic analogs are investigated for their utility in antiviral and antitumor therapies, aligning with the rising demand for targeted cancer treatments.

The chemical properties of N6-Etheno 2'-deoxyadenosine also make it a candidate for bioconjugation and probe design in molecular biology. Queries like "modified nucleosides in diagnostics" and "fluorescent DNA probes" highlight its versatility. Researchers are optimizing its derivatives for high-throughput screening and next-generation sequencing, addressing the need for precision in genomic analysis. This aligns with trends in AI-driven drug discovery, where computational models predict adduct behavior to accelerate research.

From a commercial perspective, N6-Etheno 2'-deoxyadenosine is supplied by specialty chemical vendors catering to academic labs and pharmaceutical companies. Searches for "CAS 68498-25-9 suppliers" or "custom nucleoside synthesis" reflect its niche market. Regulatory compliance, such as GMP standards for research-grade compounds, is another hot topic, ensuring its safe use in preclinical studies.

In summary, N6-Etheno 2'-deoxyadenosine (CAS No. 68498-25-9) bridges fundamental biochemistry and applied medical science. Its multifaceted roles—from a DNA damage marker to a therapeutic agent precursor—underscore its importance in contemporary research. As technologies like CRISPR and single-cell sequencing evolve, this compound will likely remain a focal point for innovations in life sciences and healthcare solutions.